N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide

• IUPAC Name: (E)-N-[(4-acetamidophenyl)carbamothioyl]-3-phenylprop-2-enamide
• InChI: InChI=1S/C18H17N3O2S/c1-13(22)19-15-8-10-16(11-9-15)20-18(24)21-17(23)12-7-14-5-3-2-4-6-14/h2-12H,1H3,(H,19,22)(H2,20,21,23,24)/b12-7+
• InChI Key: TWKPMYFBMWBNSI-KPKJPENVSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=S)NC(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)NC(=S)NC(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C18H17N3O2S
• DSSTOX Substance ID: DTXSID30359538
• Molecular Weight: 339.4 g/mol
• CAS RN: 6153-24-8

Description

N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide, also known as ACT001, is a novel small molecule compound that has been developed as a potential therapeutic agent for the treatment of neurological disorders. This compound has been shown to have a range of biological activities, including anti-inflammatory, neuroprotective, and analgesic effects.

Mechanism Of Action

The exact mechanism of action of N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide is not fully understood, but it is believed to act through multiple pathways. One proposed mechanism is that N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide inhibits the production of pro-inflammatory cytokines, such as interleukin-1 beta and tumor necrosis factor-alpha, which are involved in the pathogenesis of neurological disorders. Additionally, N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide has been shown to have antioxidant properties, which may help to protect neurons from oxidative stress.
Biochemical and Physiological Effects:
N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide has been shown to have a range of biochemical and physiological effects. In animal studies, N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide has been shown to improve cognitive function and reduce neuroinflammation in models of Alzheimer's disease. Additionally, N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide has been shown to reduce motor deficits and increase dopamine levels in models of Parkinson's disease. In models of multiple sclerosis, N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide has been shown to reduce inflammation and demyelination.

Advantages And Limitations For Lab Experiments

One advantage of N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide is that it has been shown to have a range of biological activities, which makes it a promising candidate for the treatment of multiple neurological disorders. Additionally, N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide has been shown to have a good safety profile, with no significant adverse effects reported in animal studies. One limitation of N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide. One area of research is to further investigate its mechanism of action, which may help to optimize its therapeutic potential. Additionally, further studies are needed to determine the optimal dosage and administration regimen for N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide. Finally, clinical trials are needed to determine the safety and efficacy of N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide in humans.

Synthesis Methods

N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide is synthesized through a multistep process that involves the reaction of 4-aminobenzoic acid with thionyl chloride to form 4-chlorobenzoyl chloride. This intermediate is then reacted with N-(4-aminophenyl)thiourea to form the corresponding N-(4-chlorobenzoyl)-N'-[4-(aminophenyl)]thiourea. This intermediate is then reacted with 3-phenylacryloyl chloride to form N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide.

Scientific Research Applications

N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide has been the subject of extensive scientific research due to its potential therapeutic applications. It has been shown to have a range of biological activities, including anti-inflammatory, neuroprotective, and analgesic effects. In particular, N-({[4-(acetylamino)phenyl]amino}carbonothioyl)-3-phenylacrylamide has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.